Cas no 2248414-99-3 (Tert-butyl N-[(2-tert-butyloxiran-2-yl)methyl]-N-methylcarbamate)

• Product Name: Tert-butyl N-[(2-tert-butyloxiran-2-yl)methyl]-N-methylcarbamate
• CAS No: 2248414-99-3
• MF: C₁₃H₂₅NO₃
• MW: 243.342504262924
• CID: 6173317
• PubChem ID: 137939138
• Update Time: 2025-10-29

Tert-butyl N-[(2-tert-butyloxiran-2-yl)methyl]-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2248414-99-3
• EN300-6507038
• Tert-butyl N-[(2-tert-butyloxiran-2-yl)methyl]-N-methylcarbamate

• Inchi： 1S/C13H25NO3/c1-11(2,3)13(9-16-13)8-14(7)10(15)17-12(4,5)6/h8-9H2,1-7H3
• InChI Key： IYNXBDQEEWASFE-UHFFFAOYSA-N
• SMILES： O1CC1(CN(C(=O)OC(C)(C)C)C)C(C)(C)C

Computed Properties

• Exact Mass: 243.18344366g/mol
• Monoisotopic Mass: 243.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 42.1Ų

Additional information on Tert-butyl N-[(2-tert-butyloxiran-2-yl)methyl]-N-methylcarbamate

Research Brief on Tert-butyl N-[(2-tert-butyloxiran-2-yl)methyl]-N-methylcarbamate (CAS: 2248414-99-3)

Tert-butyl N-[(2-tert-butyloxiran-2-yl)methyl]-N-methylcarbamate (CAS: 2248414-99-3) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This epoxide-containing carbamate derivative is primarily utilized as a key intermediate in the synthesis of bioactive molecules, particularly in the development of protease inhibitors and other therapeutic agents. Recent studies have highlighted its potential in modulating enzymatic activity and its role in targeted drug delivery systems.

The compound's unique structural features, including the tert-butyloxirane moiety and the N-methylcarbamate group, contribute to its reactivity and selectivity in chemical transformations. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a building block for the synthesis of covalent inhibitors targeting SARS-CoV-2 main protease. The research team utilized 2248414-99-3 to develop a series of potent inhibitors with improved pharmacokinetic properties, showcasing the compound's versatility in drug design.

In synthetic chemistry applications, Tert-butyl N-[(2-tert-butyloxiran-2-yl)methyl]-N-methylcarbamate has been employed in asymmetric synthesis protocols. A recent publication in Organic Letters (2024) described its use in the construction of chiral β-amino alcohol derivatives, which are valuable precursors for various pharmaceutical compounds. The study reported excellent enantioselectivity (up to 99% ee) when using this compound in ring-opening reactions catalyzed by novel chiral Lewis acid complexes.

From a safety and toxicological perspective, preliminary assessments indicate that 2248414-99-3 requires careful handling due to its reactive epoxide group. Current research is focusing on developing safer synthetic routes and protective strategies for workers handling this compound in industrial settings. The European Chemicals Agency has recently included it in their monitoring list for potential occupational hazards in pharmaceutical manufacturing.

Future research directions for this compound include exploring its applications in PROTAC (Proteolysis Targeting Chimera) technology and investigating its potential as a warhead in targeted covalent inhibitors. Several pharmaceutical companies have filed patents in 2023-2024 covering novel derivatives of 2248414-99-3 for oncology and anti-inflammatory applications, suggesting growing commercial interest in this chemical entity.